Cas no 50992-45-5 (Phenol,2,2'-methylenebis[4-chloro-5-methyl-6-(1-methylethyl)- (9CI))

• Product Name: Phenol,2,2'-methylenebis[4-chloro-5-methyl-6-(1-methylethyl)- (9CI)
• CAS No: 50992-45-5
• MF: C₂₁H₂₆Cl₂O₂
• MW: 381.335944652557
• CID: 376916
• PubChem ID: 5256061
• Update Time: 2025-04-19

Phenol,2,2'-methylenebis[4-chloro-5-methyl-6-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-[(5-chloro-2-hydroxy-4-methyl-3-propan-2-ylphenyl)methyl]-3-methyl-2-propan-2-ylphenol
• 6,6'-methylenebis(4-chloro-2-isopropyl-m-cresol)
• 2,2'-methanediylbis[4-chloro-5-methyl-6-(1-methylethyl)phenol]
• EINECS 256-900-0
• NS00032185
• 50992-45-5
• I685E9Y4KA
• DTXSID00198991
• UNII-I685E9Y4KA
• 4-CHLORO-6-((5-CHLORO-2-HYDROXY-4-METHYL-3-PROPAN-2-YLPHENYL)METHYL)-3-METHYL-2-PROPAN-2-YLPHENOL
• Phenol, 2,2'-methylenebis(4-chloro-5-methyl-6-(1-methylethyl)-
• 2,2'-methylenebis(4-chloro-6-isopropyl-5-methylphenol)
• Phenol,2,2'-methylenebis[4-chloro-5-methyl-6-(1-methylethyl)- (9CI)

• Inchi： 1S/C21H26Cl2O2/c1-10(2)18-12(5)16(22)8-14(20(18)24)7-15-9-17(23)13(6)19(11(3)4)21(15)25/h8-11,24-25H,7H2,1-6H3
• InChI Key： GHOQPLKDCJYBIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1C)C(C)C)O)CC1=CC(=C(C)C(=C1O)C(C)C)Cl

Computed Properties

• Exact Mass: 380.13118
• Monoisotopic Mass: 380.130985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: 7.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.183
• Boiling Point: 476.7°Cat760mmHg
• Flash Point: 242.1°C
• Refractive Index: 1.579
• PSA: 40.46